4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one

• IUPAC Name: 4-(2-fluoro-4-phenylbenzoyl)piperazin-2-one
• InChI: InChI=1S/C17H15FN2O2/c18-15-10-13(12-4-2-1-3-5-12)6-7-14(15)17(22)20-9-8-19-16(21)11-20/h1-7,10H,8-9,11H2,(H,19,21)
• InChI Key: JHJPJKCIJLZCLK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=O)N1)C(=O)C2=C(C=C(C=C2)C3=CC=CC=C3)F
• Molecular Formula: C17H15FN2O2
• Molecular Weight: 298.31 g/mol

Description

4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one, also known as FPBP, is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. FPBP is a piperazine derivative and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one is not fully understood, but it has been shown to interact with various receptors in the brain, including the dopamine D4 receptor and the sigma-1 receptor. This compound has been shown to have anxiolytic and antipsychotic effects in animal models, which may be mediated through its interactions with these receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal studies, this compound has been shown to increase dopamine release in the prefrontal cortex and striatum, which may contribute to its anxiolytic and antipsychotic effects. This compound has also been shown to increase the expression of neurotrophic factors such as brain-derived neurotrophic factor (BDNF), which may have neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one in lab experiments is its high potency and selectivity for the dopamine D4 receptor. This allows for more precise studies of the role of this receptor in various physiological and pathological processes. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one. One direction is to further investigate its potential applications in the treatment of anxiety, depression, and schizophrenia. Another direction is to study its potential anticancer activity and develop this compound derivatives with improved potency and selectivity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its interactions with various receptors in the brain.

Synthesis Methods

4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one can be synthesized through various methods, including the reaction of 2-fluoro-4-phenylbenzoic acid with piperazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). Another method involves the reaction of 2-fluoro-4-phenylbenzoyl chloride with piperazine in the presence of a base such as triethylamine. The yield and purity of this compound can be improved by using a solvent such as dichloromethane and recrystallization.

Scientific Research Applications

4-(2-Fluoro-4-phenylbenzoyl)piperazin-2-one has been studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and cancer research. In medicinal chemistry, this compound has been investigated as a potential drug candidate for the treatment of anxiety, depression, and schizophrenia. In neuroscience, this compound has been used as a tool to study the role of the dopamine D4 receptor in the brain. In cancer research, this compound has been studied for its potential anticancer activity.